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Compound of Interest

Compound Name: Molybdenumhexacarbonyl

Cat. No.: B083779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

molybdenum hexacarbonyl [Mo(CO)₆] in various organic solvents. Molybdenum hexacarbonyl

is a versatile organometallic compound widely utilized as a catalyst and precursor in organic

synthesis and materials science.[1][2] Its efficacy in these applications is often contingent on its

solubility in the reaction medium. This document consolidates available solubility data, outlines

detailed experimental protocols for its determination, and presents logical workflows relevant to

its use.

Physicochemical Properties of Molybdenum
Hexacarbonyl
Molybdenum hexacarbonyl is a white, crystalline, and volatile solid.[3] It possesses an

octahedral geometry and is notable for being relatively stable in air, unlike many other metal

carbonyls.[1][4] A key physical property is its tendency to sublime under vacuum and

decompose at temperatures above 150°C.[5]

Solubility Data
Quantitative, publicly available data on the solubility of molybdenum hexacarbonyl across a

wide range of organic solvents is limited. Most sources describe its solubility in qualitative
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terms. The following tables summarize this information and present the few quantitative values

found.

Qualitative Solubility
Molybdenum hexacarbonyl is a nonpolar compound and exhibits solubility behavior in line with

the "like dissolves like" principle. It is generally insoluble in polar solvents like water and

sparingly soluble in nonpolar organic solvents.[3][4][5]

Solvent Class Specific Solvents Solubility Description

Polar Protic Water Insoluble[3][6][7]

Polar Aprotic
Tetrahydrofuran (THF),

Acetonitrile, Diglyme

Slightly soluble, Sparingly

soluble[4][6]

Acetone Soluble[8]

Nonpolar Aromatic Benzene, Toluene Soluble[7]

Nonpolar Aliphatic Chloroform Soluble[5]

Ethers Diethyl Ether Slightly soluble[9]

General
Most common/nonpolar

organic solvents

Sparingly soluble to soluble[3]

[4]

Quantitative Solubility
A specific quantitative value for the solubility of molybdenum hexacarbonyl has been reported

in diethyl ether.

Solvent Temperature Solubility (g/L)

Diethyl Ether Not Specified 16 g/L[9]

Factors Influencing Solubility
The dissolution of molybdenum hexacarbonyl is influenced by several factors related to both

the solvent and external conditions. Understanding these factors is crucial for its effective use
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in synthesis and catalysis.

Mo(CO)₆ Solubility

Solvent Properties External Conditions

Polarity
(Nonpolar favored)

Coordinating Ability
(e.g., THF, Acetonitrile)

Temperature
Pressure

(Affects CO atmosphere)
Purity of Solute/Solvent

Click to download full resolution via product page

Caption: Key factors affecting the solubility of Mo(CO)₆.

Solvent Polarity: As a nonpolar molecule, Mo(CO)₆ dissolves best in nonpolar organic

solvents like benzene and toluene.[7]

Coordinating Ability: Solvents like THF and acetonitrile can displace a carbonyl ligand,

particularly under UV irradiation, to form complexes such as Mo(CO)₅(THF), which can affect

equilibrium solubility.[1][4]

Temperature: Solubility of solids generally increases with temperature, although this must be

balanced against the thermal lability of Mo(CO)₆, which decomposes above 150°C.[5]

Experimental Protocol for Solubility Determination
Determining the precise solubility of an air-sensitive and volatile compound like molybdenum

hexacarbonyl requires specific techniques to ensure accuracy and safety. The following

protocol is based on the equilibrium method, adapted for inert atmosphere conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b083779?utm_src=pdf-body-img
https://cymitquimica.com/cas/13939-06-5/
https://en.wikipedia.org/wiki/Molybdenum_hexacarbonyl
https://www.chemeurope.com/en/encyclopedia/Molybdenum_hexacarbonyl.html
https://grokipedia.com/page/Molybdenum_hexacarbonyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Solvent
(Degas via Freeze-Pump-Thaw)

Prepare Schlenk Flask
(Add Mo(CO)₆ & stir bar)

Establish Inert Atmosphere
(Evacuate and backfill with Ar/N₂)

Add Degassed Solvent via Cannula

Equilibrate System
(Stir at constant temperature)

Allow Excess Solid to Settle

Withdraw Supernatant
(Use filter cannula)

Determine Mass of Aliquot

Evaporate Solvent
(Under vacuum)

Weigh Solid Residue
(Mass of dissolved Mo(CO)₆)

Calculate Solubility
(g/100mL or mol/L)

End

Click to download full resolution via product page

Caption: Workflow for solubility determination under inert conditions.
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Materials and Equipment
Molybdenum hexacarbonyl (high purity)

Anhydrous organic solvent

Schlenk line with vacuum and inert gas (Argon or Nitrogen) manifolds

Schlenk flasks

Thermostatically controlled bath (oil or water)

Magnetic stirrer and stir bars

Cannulas and filter cannulas

Analytical balance

Glovebox (optional, for initial solid handling)

Detailed Methodology
Solvent Preparation: The chosen organic solvent must be thoroughly degassed to remove

dissolved oxygen, which can slowly decompose the metal carbonyl. The freeze-pump-thaw

method (typically repeated three times) is highly effective.

Apparatus Setup: Place a precisely weighed excess of molybdenum hexacarbonyl into a

Schlenk flask containing a magnetic stir bar. Handling the solid in a glovebox minimizes

exposure to air.

Inert Atmosphere: Attach the flask to a Schlenk line. Carefully evacuate the flask to remove

air and then backfill with an inert gas. Repeat this cycle three times.

Solvent Transfer: Transfer a known volume or mass of the degassed solvent to the Schlenk

flask via a cannula under a positive pressure of inert gas.

Equilibration: Submerge the flask in a thermostatic bath set to the desired temperature. Stir

the mixture vigorously for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reached between the dissolved and undissolved solute.

Phase Separation: Turn off the stirrer and allow the excess solid to settle completely, leaving

a clear, saturated supernatant.

Sampling: Using a filter cannula to prevent transfer of solid particles, carefully withdraw a

known volume or mass of the saturated solution and transfer it to a pre-weighed Schlenk

flask.

Solvent Removal: Remove the solvent from the sampled aliquot under vacuum, leaving

behind the dissolved molybdenum hexacarbonyl residue.

Quantification: Determine the mass of the residue by weighing the flask.

Calculation: Calculate the solubility using the mass of the residue and the volume/mass of

the solvent aliquot taken.

Application: Mo(CO)₆ as a CO Source in Synthesis
The utility of molybdenum hexacarbonyl often depends on its ability to dissolve in a reaction

solvent and release carbon monoxide (CO) or serve as a source of Mo(0). The workflow below

illustrates its use in a palladium-catalyzed carbonylation reaction, where it provides the CO in

situ.
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Start: Carbonylation Reaction

Combine Aryl Halide, Nucleophile,
& Pd Catalyst in Solvent

Add Solid Mo(CO)₆
to the Reaction Mixture

Mo(CO)₆ Dissolves
in Organic Solvent

Thermal/Catalytic Release
of CO Ligands from Mo(CO)₆

CO Enters Pd Catalytic Cycle
(Oxidative Addition, CO Insertion,

Reductive Elimination)

Formation of Carbonylated Product

End: Product Isolation

Click to download full resolution via product page

Caption: Workflow for using Mo(CO)₆ as a solid CO source.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b083779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In this process, the solubility of Mo(CO)₆ in the reaction solvent is critical for making it available

to the catalytic system to liberate CO for the carbonylation step. This avoids the need to handle

gaseous, toxic carbon monoxide directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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